Cas no 225104-76-7 (3-Chloro-2,6-difluorobenzoic acid)

• Product Name: 3-Chloro-2,6-difluorobenzoic acid
• CAS No: 225104-76-7
• MF: C₇H₃ClF₂O₂
• MW: 192.547328233719
• MDL: MFCD01631322
• CID: 92498
• PubChem ID: 2773534
• Update Time: 2025-04-18

3-Chloro-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluorobenzoic acid
• 2,6-Difluoro-3-chlorobenzoic acid
• 2,6-difluouo-3-chlorobenzoic acid
• 3-Chloro-2,6-difluoro-Benzoicacid
• Benzoic acid, 3-chloro-2,6-difluoro-
• 3-chloro-2,6-difluoro-benzoic Acid
• PubChem8531
• RARECHEM AL BE 0491
• APQTVWJSXBBNEI-UHFFFAOYSA-N
• SBB091498
• Benzoic acid,3-chloro-2,6-difluoro-
• VZ22916
• AMY3005
• 3-Chloro-2,6-difluorobenzoic acid, AldrichCPR
• FT-0615314
• DTXSID40378533
• CS-W021895
• EN300-115828
• MFCD01631322
• AS-32812
• SCHEMBL1467095
• A18478
• 3-Chloro-2,6-difluorobenzoicacid
• 225104-76-7
• SY061848
• AKOS005258302
• DB-015926
• 3-Chloro-2,6-difluorobenzoic acid, 97%

• MDL： MFCD01631322
• Inchi： 1S/C7H3ClF2O2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： APQTVWJSXBBNEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=C1F)F

Computed Properties

• Exact Mass: 191.97900
• Monoisotopic Mass: 191.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White or cream crystalline powder
• Density: 1.573
• Melting Point: 126-128°C
• Boiling Point: 265 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.534
• PSA: 37.30000
• LogP: 2.31640
• Solubility: Not determined

3-Chloro-2,6-difluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-20/21/22-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives